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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclopentane

Cat. No.: B3049229

This guide provides essential information for the safe handling and disposal of 1-Bromo-1-
methylcyclopentane waste, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 1-Bromo-1-methylcyclopentane?

Al: 1-Bromo-1-methylcyclopentane is classified as a hazardous substance with the following
primary risks:

o Flammability: It is a highly flammable liquid and vapor.[1][2]
e Irritation: It is known to cause skin and serious eye irritation.[1][2]
» Respiratory Issues: Inhalation may lead to respiratory irritation.[1][2]

Q2: What immediate steps should | take in case of a small spill of 1-Bromo-1-
methylcyclopentane in the lab?

A2: For a small spill, immediately ensure the area is well-ventilated and eliminate all ignition
sources. Wearing appropriate Personal Protective Equipment (PPE), contain the spill using an
inert absorbent material (e.g., sand, vermiculite). Collect the absorbed material into a
designated, labeled container for halogenated organic waste. Do not flush down the drain. For
detailed steps, refer to the Experimental Protocol for Spill Neutralization and Cleanup.
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Q3: How should | properly store waste 1-Bromo-1-methylcyclopentane before disposal?

A3: Waste 1-Bromo-1-methylcyclopentane should be stored in a tightly sealed, properly
labeled container.[1][3] The storage area should be cool, dry, dark, and well-ventilated, away
from incompatible materials such as strong bases and oxidizing agents.[1][4]

Q4: Can | mix 1-Bromo-1-methylcyclopentane waste with other organic solvent waste?

A4: No. As a halogenated organic compound, 1-Bromo-1-methylcyclopentane waste must be
segregated from non-halogenated organic waste streams.[4][5][6] Mixing these waste types
can interfere with disposal processes and may be a regulatory violation.[5]

Q5: What is the standard procedure for the final disposal of 1-Bromo-1-methylcyclopentane

waste?

A5: The standard disposal method for halogenated organic compounds like 1-Bromo-1-
methylcyclopentane is through a licensed hazardous waste disposal service, which typically
involves high-temperature incineration.[3][5][6] Never dispose of this chemical down the sewer
system.[3]

Data Presentation

Table 1: Chemical and Safety Data for 1-Bromo-1-methylcyclopentane

Property Value Source
Molecular Formula CeH11Br [1]
Molar Mass 163.06 g/mol [1]
CAS Number 19872-99-2 [1]
Hazard Statements H225, H315, H319, H335 [1]
GHS Pictograms Flame, Exclamation Mark [2]
Storage Temperature 2-8°C [1]
Incompatible Materials Strong bases, Oxidizing [4]
agents

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.benchchem.com/product/b3049229
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.benchchem.com/product/b3049229
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.benchchem.com/product/b3049229?utm_src=pdf-body
https://www.benchchem.com/product/b3049229
https://www.benchchem.com/product/b3049229
https://www.benchchem.com/product/b3049229
https://www.benchchem.com/product/b3049229
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-methylcyclopentane
https://www.benchchem.com/product/b3049229
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols

Protocol: Small Spill Neutralization and Cleanup

Objective: To safely neutralize and clean up a small spill (less than 100 mL) of 1-Bromo-1-

methylcyclopentane.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat.
Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

Two sealable, labeled waste containers: one for "Halogenated Organic Waste" and one for
"Contaminated PPE".

Plastic scoop and dustpan.

Chemical fume hood.

Procedure:

Ensure Safety: Immediately alert others in the vicinity. Ensure the spill area is well-ventilated,
preferably within a chemical fume hood. Eliminate all sources of ignition.[1]

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a
lab coat.[7]

Containment: Cover the spill with an inert absorbent material, starting from the outside and
working inwards to prevent spreading.

Collection: Once the liquid is fully absorbed, carefully collect the material using a plastic
scoop and dustpan to avoid sparks.[3] Place the contaminated absorbent into the designated
"Halogenated Organic Waste" container.

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
ethanol), and place the cloth in the same waste container.
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o Seal and Label: Securely seal the waste container. Ensure it is clearly labeled with
"Hazardous Waste," "Halogenated Organic Waste," and "1-Bromo-1-methylcyclopentane.”

[6]

» Dispose of PPE: Remove and dispose of contaminated PPE in the designated
"Contaminated PPE" waste container.

e Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.

» Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office
for pickup and disposal of the hazardous waste container.[6]

Mandatory Visualization
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Workflow for Handling 1-Bromo-1-methylcyclopentane Waste

Waste Generation

Experiment Complete

.

Identify Waste as
1-Bromo-1-methylcyclopentane

Segregation & Storage

Is waste halogenated?

es

Collect in Designated
Halogenated Waste Container

'

Store in Cool, Dry,
Well-Ventilated Area

Disposal

Label Container Clearly:

'Halogenated Waste'

Arrange for EHS Pickup

Incineration by Licensed

Waste Disposal Service

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3049229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Caption: Decision workflow for the proper handling and disposal of 1-Bromo-1-
methylcyclopentane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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